Cas no 6034-13-5 ()

• CAS No: 6034-13-5
• MF: C₁₉H₂₄ClN₃O₂
• MW: 361.865763664246
• CID: 2841840
• PubChem ID: 72941476
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C19H23N3O2.ClH/c1-11(10-23)21-19(24)13-6-15-14-4-3-5-16-18(14)12(8-20-16)7-17(15)22(2)9-13;/h3-6,8,11,13,17,20,23H,7,9-10H2,1-2H3,(H,21,24);1H/t11-,13+,17+;/m0./s1
• InChI Key： MMJJTGUDGBHQME-VSDOXBCFSA-N
• SMILES： Cl.O=C([C@@H]1C=C2C3C=CC=C4C=3C(=CN4)C[C@H]2N(C)C1)N[C@@H](C)CO

Computed Properties

• Exact Mass: 361.1557047g/mol
• Monoisotopic Mass: 361.1557047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 535
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergamides
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Lysergamides